Cas no 106387-02-4 (5H-Dibenzo[a,d]cycloheptene-2,3,6,8-tetrol,11-(3,4-dihydroxyphenyl)-5-[(3,5-dihydroxyphenyl)methyl]-10,11-dihydro-)

• Product Name: 5H-Dibenzo[a,d]cycloheptene-2,3,6,8-tetrol,11-(3,4-dihydroxyphenyl)-5-[(3,5-dihydroxyphenyl)methyl]-10,11-dihydro-
• CAS No: 106387-02-4
• MF: C₂₈H₂₄O₈
• MW: 488.485368728638
• CID: 204815
• PubChem ID: 129314
• Update Time: 2025-04-19

5H-Dibenzo[a,d]cycloheptene-2,3,6,8-tetrol,11-(3,4-dihydroxyphenyl)-5-[(3,5-dihydroxyphenyl)methyl]-10,11-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cycloheptene-2,3,6,8-tetrol,11-(3,4-dihydroxyphenyl)-5-[(3,5-dihydroxyphenyl)methyl]-10,11-dihydro-
• 5-(3,4-dihydroxyphenyl)-11-[(3,5-dihydroxyphenyl)methyl]-6,11-dihydro-5H-dibenzo[1,4-e:3',4'-f][7]annulene-2,3,8,10-tetrol
• 5H-Dibenzo[a,d]cycloheptene-2,3,6,8-tetrol,11-(3,4-dihydroxyphenyl)-5-[(3,5-dihydroxyphenyl)me...
• cassigarol A
• (5R,11S)-5-(3,5-dihydroxybenzyl)-11-(3,4-dihydroxyphenyl)-10,11-dihydro-5H-dibenzo[a,d][7]annulene-2,3,6,8-tetrol
• 5-(3,5-dihydroxybenzyl)-11-(3,4-dihydroxyphenyl)-10,11-dihydro-5H-dibenzo[a,d][7]annulene-2,3,6,8-tetrol
• 5H-Dibenzo(a,d)cycloheptene-2,3,6,8-tetrol, 11-(3,4-dihydroxyphenyl)-5-((3,5-dihydroxyphenyl)methyl)-10,11-dihydro-
• 10-(3,4-dihydroxyphenyl)-2-[(3,5-dihydroxyphenyl)methyl]tricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaene-4,6,13,14-tetrol
• DTXSID70909995
• 11-(3,4-Dihydroxyphenyl)-5-[(3,5-dihydroxyphenyl)methyl]-10,11-dihydro-5H-dibenzo[a,d][7]annulene-2,3,6,8-tetrol
• 106387-02-4

• Inchi： 1S/C28H24O8/c29-16-3-13(4-17(30)9-16)5-22-21-12-26(35)25(34)11-20(21)19(14-1-2-23(32)24(33)8-14)7-15-6-18(31)10-27(36)28(15)22/h1-4,6,8-12,19,22,29-36H,5,7H2
• InChI Key： SJCXTMZZGQRDQF-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2=C1C(CC1C=C(C=C(C=1)O)O)C1C=C(C(=CC=1C(C1C=CC(=C(C=1)O)O)C2)O)O)O

Computed Properties

• Exact Mass: 488.147
• Monoisotopic Mass: 488.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 994
• XLogP3: 4.5
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.557
• Boiling Point: 803.9°Cat760mmHg
• Flash Point: 356.4°C
• Refractive Index: 1.78
• PSA: 161.84000
• LogP: 4.39400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes